Cas no 55370-06-4 (Thieno[3,4-d]-1,3-dioxole-4,6-dicarboxylic acid)

• Product Name: Thieno[3,4-d]-1,3-dioxole-4,6-dicarboxylic acid
• CAS No: 55370-06-4
• MF: C₇H₄O₆S
• MW: 216.168061256409
• CID: 2831680
• PubChem ID: 12197928
• Update Time: 2025-04-21

Thieno[3,4-d]-1,3-dioxole-4,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40480049
• Thieno[3,4-d]-1,3-dioxole-4,6-dicarboxylic acid
• 55370-06-4
• SCHEMBL8539380

• Inchi： 1S/C7H4O6S/c8-6(9)4-2-3(13-1-12-2)5(14-4)7(10)11/h1H2,(H,8,9)(H,10,11)
• InChI Key： JABHGNUCPOQSKD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1C(=O)O)OCO2

Computed Properties

• Exact Mass: 215.97285902Da
• Monoisotopic Mass: 215.97285902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 121Ų